Cas no 1196396-06-1 (2-(4-Bromophenoxy)-1,3-difluorobenzene)

• Product Name: 2-(4-Bromophenoxy)-1,3-difluorobenzene
• CAS No: 1196396-06-1
• MF: C₁₂H₇BrF₂O
• MW: 285.084189653397
• CID: 6792581
• PubChem ID: 66915608
• Update Time: 2025-06-15

2-(4-Bromophenoxy)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1196396-06-1
• MFCD34755856
• HPHQZQULVUXIBR-UHFFFAOYSA-N
• 2-(4-bromophenoxy)-1,3-difluorobenzene
• SCHEMBL1129355
• 2-(4-Bromophenoxy)-1,3-difluorobenzene

• Inchi： 1S/C12H7BrF2O/c13-8-4-6-9(7-5-8)16-12-10(14)2-1-3-11(12)15/h1-7H
• InChI Key： HPHQZQULVUXIBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 283.96483g/mol
• Monoisotopic Mass: 283.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(4-Bromophenoxy)-1,3-difluorobenzene

Recent Advances in the Study of 2-(4-Bromophenoxy)-1,3-difluorobenzene (CAS: 1196396-06-1) in Chemical Biology and Pharmaceutical Research

2-(4-Bromophenoxy)-1,3-difluorobenzene (CAS: 1196396-06-1) is a halogenated aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromophenoxy and difluorobenzene moieties, has been investigated for its role as a versatile intermediate in organic synthesis and as a potential bioactive molecule. Recent studies have explored its utility in drug discovery, material science, and as a probe for understanding biological mechanisms.

One of the key areas of interest is the compound's potential as a building block for the synthesis of more complex molecules. Researchers have utilized 2-(4-Bromophenoxy)-1,3-difluorobenzene in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create diverse libraries of compounds for high-throughput screening. These libraries have been instrumental in identifying novel lead compounds for therapeutic targets, including kinases and G-protein-coupled receptors (GPCRs).

In addition to its synthetic utility, recent studies have investigated the biological activity of 2-(4-Bromophenoxy)-1,3-difluorobenzene itself. Preliminary findings suggest that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a scaffold for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

The compound's physicochemical properties, such as its lipophilicity and stability, have also been a focus of recent research. These properties are critical for its potential application in drug delivery systems. For instance, its ability to penetrate cell membranes has been evaluated in vitro, with promising results indicating its suitability for intracellular targeting. Researchers are now exploring its incorporation into nanoparticle formulations to enhance bioavailability and reduce off-target effects.

Another emerging application of 2-(4-Bromophenoxy)-1,3-difluorobenzene is in the field of chemical biology, where it is being used as a fluorescent probe. The bromophenoxy group can be functionalized to introduce fluorophores, enabling the tracking of biological molecules in real-time. This has proven particularly useful in studying protein-protein interactions and cellular localization, providing insights into fundamental biological processes.

Despite these advancements, challenges remain in the widespread adoption of 2-(4-Bromophenoxy)-1,3-difluorobenzene. Issues such as scalability of synthesis, potential toxicity, and metabolic stability need to be addressed. Ongoing research aims to optimize synthetic routes to improve yield and purity, while toxicological studies are being conducted to assess its safety profile. These efforts are crucial for translating laboratory findings into clinical applications.

In conclusion, 2-(4-Bromophenoxy)-1,3-difluorobenzene (CAS: 1196396-06-1) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activity, makes it a valuable tool for drug discovery and development. Future studies will likely focus on expanding its utility, addressing current limitations, and exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics and diagnostic tools.